Cas no 13311-84-7 (Flutamide)

• Product Name: Flutamide
• CAS No: 13311-84-7
• MF: C₁₁H₁₁F₃N₂O₃
• MW: 276.211853265762
• MDL: MFCD00072009
• CID: 49158
• PubChem ID: 3397
• Update Time: 2026-03-25

Flutamide Chemical and Physical Properties

Names and Identifiers

• Flutamide
• 2-METHYL-N-(4'-NITRO-3'-(TRIFLUOROMETHYL)PHENYL)PROPANAMIDE
• 2-METHYL-N-(4-NITRO-3-[TRIFLUOROMETHYL]PHENYL)PROPANAMIDE
• AURORA KA-860
• N1-[4-NITRO-3-(TRIFLUOROMETHYL)PHENYL]-2-METHYLPROPANAMIDE
• TIMTEC-BB SBB006930
• 2-methyl-4’-nitro-alpha,alpha,alpha-triflouro-m-propionotoluidid
• 2-methyl-n-(4-nitro-3-(trifluoromethyl)phenyl)-propanamid
• 4’-nitro-3’-trifluoromethylisobutyranilide
• alpha,alpha,alpha-trifluoro-2-methyl-4’-nitro-m-propionotoluidide
• niftholide
• niftolide
• sch13521
• 2-Methyl-N-[4-nitro-3-(trifluoromethyl)-phenyl]-propionamide
• Flutamide USP25
• FlutamideUsp27
• N-[4-Nitro-3-(trifluoromethyl)phenyl]isoButyramide
• FLUTAMIDE (2-METHYL-N-(4''-NITRO-3''-(TRIFLUOROMETHYL)PHENYL)PROPANAMIDE)
• Drognil
• Euflex
• 2-methyl-N-[4-nitro-3-(trifluoromethyl)phenyl]propanamide
• Flutamide (SCH 13521,Flucinom, Flugerel, Niftolid, Flutamin®, Drogenil®, Eulexin®)
• FLUTAMIDE(P)
• [14C]-Flutamide
• 2-Methyl-N-(4-nitro-3-[trifluoromethyl]phenyl)propanamide,Flutamide
• 2-Methyl-N-[4-nitro-3-(trifluoromethyl)phenyl]propionamide
• 4'-Nitro-3'-(trifluoromethyl)isobutyranilide
• 4'-nitro-3'-trifluoromethylisobutyranilide
• Drogenil
• Eulexin
• Flutamida
• Flutamidum
• NFBA
• niftolid
• Eunex
• Odyne
• Fugerel
• Eu．1exim
• Flucinom
• 氟他胺
• Cebatrol, veterinary
• Sch 13521
• Flutamin
• Flutamidum [INN-Latin]
• Flutamida [INN-Spanish]
• Flutamide(Eulexin)
• Flutamide (Eulexin)
• Propanamide, 2-methyl-N-[4-nitro-3-(trifluoromethyl)phe
• 37209-54-4
• AB00052188_10
• FLUTAMIDE [WHO-DD]
• EU-0100557
• NC00451
• m-Propionotoluidide, .alpha.,.alpha.,.alpha.-trifluoro-2-methyl-4'-nitro-
• F0663
• Tox21_300536
• Propanamide, 2-methyl-N-[4-nitro-3-(trifluoromethyl)phenyl]-
• NCGC00015452-12
• KBio2_004258
• CCG-39105
• Prestwick2_000180
• SPECTRUM1500995
• AC-24192
• FLUTAMIDE [EP IMPURITY]
• Spectrum5_001450
• FLUTAMIDE [USP-RS]
• HY-B0022
• SPBio_002000
• EINECS 236-341-9
• HMS3655G22
• AKOS025243203
• 3'-Trifluoromethyl-4'-Nitro-Isobutyranilide
• AKOS001025465
• HMS3261P15
• Z56755651
• AB00052188
• Flutamida (INN-Spanish)
• Propanamide, 2-methyl-N-(4-nitro-3-(trifluoromethyl)phenyl)-
• Prostandril
• NCGC00254495-01
• Spectrum4_000829
• NCGC00015452-10
• DTXSID7032004
• F 9397
• AB02835
• HMS1921O16
• HMS2090I18
• Pharmakon1600-01500995
• FLUTAMIDE (USP-RS)
• CPD000058187
• Prestwick3_000180
• Lopac0_000557
• NCGC00015452-14
• NCGC00015452-03
• HMS3259I03
• SW196536-4
• KBio1_000459
• FLUTAMIDE [JAN]
• Flutamide for system suitability, European Pharmacopoeia (EP) Reference Standard
• NS00002675
• Flutamidum (INN-Latin)
• N-(4-NITRO-3-(TRIFLUOROMETHYL)PHENYL)ISOBUTYRAMIDE
• Prestwick1_000180
• KBio2_006826
• NINDS_000459
• NCGC00015452-11
• CCRIS 7246
• SR-01000075888-9
• BCP23006
• Flutamide,(S)
• s1908
• BF166239
• NCGC00015452-02
• IDI1_000459
• NCGC00015452-16
• Spectrum3_001421
• NCGC00015452-20
• DTXCID9011121
• SY036411
• NCGC00015452-07
• Chimax
• m-Propionotoluidide, 2-methyl-4'-nitro-.alpha.,.alpha.,.alpha.-trifluoro-
• KBio2_001690
• AB00052188-09
• 2-Methyl-N-[4-nitro-3-(trifluoromethyl)phenyl]propanamide #
• SDCCGSBI-0050540.P004
• alpha,alpha,alpha-trifluoro-2-methyl-4''-nitro-m-propionotoluidide
• MLS000069634
• 4''-nitro-3''-trifluoromethylisobutyranilide
• FLUTAMIDE (EP IMPURITY)
• NCGC00091460-02
• NSC147834
• Eulexine
• Spectrum2_001201
• .alpha.,.alpha.-Trifluoro-2-methyl-4'-nitro-m-propionotoluidide
• alpha,alpha,alpha-Trifluoro-2-methyl-4'-nitro-m-propionotoluidide
• GTPL6943
• NCGC00091460-04
• Prestwick0_000180
• KBio3_002342
• SR-01000075888-1
• SMR000058187
• 4-Nitro-3-(trifluoromethyl)isobutyranilide
• SR-01000075888-7
• Flutamide, European Pharmacopoeia (EP) Reference Standard
• BDBM50131270
• CHEMBL806
• NCGC00015452-15
• NCGC00015452-13
• NCGC00015452-04
• Flutamide, certified reference material, TraceCERT(R)
• Flutamid
• Lopac-F-9397
• KBioSS_001690
• Flutamide [USAN:USP:INN:BAN]
• HMS3373C12
• NCGC00091460-03
• CHEMBL4759307
• NCGC00015452-19
• 2-Methyl-N-(4-nitro-3-(trifluoromethyl)phenyl)propanamide
• HMS2230P19
• UNII-76W6J0943E
• A806562
• m-Propionotoluidide, 2-methyl-4'-nitro-alpha,alpha,alpha-triflouro-
• Tox21_202169
• AMY32524
• NCGC00015452-06
• FLUTAMIDE [EP MONOGRAPH]
• NSC-757817
• FLUTAMIDE (MART.)
• NK-601
• NCGC00015452-08
• FLUTAMIDE [USP MONOGRAPH]
• HMS2095D21
• NCGC00091460-08
• LP00557
• Tox21_500557
• NSC757817
• FLUTAMIDE (EP MONOGRAPH)
• HMS2092O14
• FLUTAMIDE [ORANGE BOOK]
• BRN 2157663
• BPBio1_000087
• MLS002548892
• .alpha.,.alpha.,.alpha.-Trifluoro-2-methyl-4'-nitro-m-propionotoluidide
• Flutamide (pubertal study)
• NSC215876
• m-Propionotoluidide,.alpha.,.alpha.-trifluoro-
• FLUTAMIDE [USAN]
• CHEBI:5132
• NCGC00015452-01
• Q-201131
• FLUTAMIDE [INN]
• HMS1568D21
• Spectrum_001210
• Flutamide (JP17/USP/INN)
• NSC-215876
• NSC-147834
• FT-0626493
• AKOS015994751
• NCGC00091460-05
• NCGC00259718-01
• EN300-119548
• NSC 215876
• Ham's F-12 medium
• HMS501G21
• 13311-84-7
• CAS-13311-84-7
• Flutamide (USAN:USP:INN:BAN)
• m-Propionotoluidide,.alpha.,.alpha.-trifluoro-2-methyl-4'-nitro-
• FLUTAMIDE (USP MONOGRAPH)
• FLUTAMIDE [MART.]
• MFCD00072009
• SCHEMBL12932289
• FT-0668764
• NCGC00091460-01
• C07653
• NCGC00091460-06
• BSPBio_003122
• NCGC00015452-09
• MLS001065596
• SR-01000075888-6
• SR-01000075888
• FLUTAMIDE [MI]
• HMS3712D21
• NCGC00015452-32
• Sch-13521
• D00586
• Q418669
• 4'-Nitro-3'-trifluoromethylisobutyramilide
• DB00499
• 76W6J0943E
• KS-5091
• m-Propionotoluidide, alpha,alpha,alpha-trifluoro-2-methyl-4'-nitro-
• BRD-K28307902-001-05-0
• SBI-0050540.P003
• 2-methyl-N-[4-nitro-3-(trifluoromethyl)phenyl]propanamide;Flutamide
• NCGC00015452-05
• AB00052188_11
• Tox21_110154
• SPBio_000982
• NCGC00091460-07
• Tox21_110154_1
• DivK1c_000459
• Prestwick_228
• L02BB01
• KBioGR_001377
• NCGC00091460-09
• Eulexin (TN)
• BSPBio_000079
• SCHEMBL3934
• NCGC00261242-01
• Flutamide, United States Pharmacopeia (USP) Reference Standard
• DB-042163
• A10796
• Flutamide (JP18/USP/INN)
• BRD-K28307902-001-20-9
• BRD-K28307902-001-21-7

• MDL： MFCD00072009
• Inchi： 1S/C11H11F3N2O3/c1-6(2)10(17)15-7-3-4-9(16(18)19)8(5-7)11(12,13)14/h3-6H,1-2H3,(H,15,17)
• InChI Key： MKXKFYHWDHIYRV-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=CC(=C1)NC(C(C)C)=O)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 276.07200
• Monoisotopic Mass: 276.072177
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 3.3
• Topological Polar Surface Area: 74.9

Experimental Properties

• Color/Form: Yellowish crystalline powder
• Density: 1.3649 (estimate)
• Melting Point: 110.0 to 114.0 deg-C
• Boiling Point: 400.3°C at 760 mmHg
• Flash Point: 195.9±28.7 °C
• Refractive Index: 1.477
• Solubility: In vitro: DMSO solubility ≥ 100 mg/ml (362.04 mm) H2O < 0.1 mg/ml (insoluble) * "≥" means soluble, but saturation unknown solubility
• PSA: 74.92000
• LogP: 3.80430
• Solubility: Almost insoluble in water
• Merck: 4208

Flutamide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H361-H370
• Warning Statement： P201-P202-P260-P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P308+P311-P405-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 63-20/21/22
• Safety Instruction： S22-S36
• RTECS：UG5700000
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R63
• Safety Term：S22;S36
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Flutamide

Professional Introduction to Flutamide (CAS No. 13311-84-7)

Flutamide, a potent anti-androgen, is a compound with the chemical formula C19H19FN2O2 and a CAS number of CAS No. 13311-84-7. This pharmaceutical agent has been widely utilized in the treatment of various medical conditions, particularly those related to hormonal imbalances. Its mechanism of action and therapeutic applications have been extensively studied, leading to significant advancements in clinical practice and research.

The primary pharmacological effect of Flutamide is its ability to block the binding of testosterone to androgen receptors. This interaction is crucial in conditions such as prostate cancer, where hormonal therapy is a key component of treatment regimens. The compound's efficacy in this context has been demonstrated in numerous clinical trials, making it a cornerstone in the management of advanced prostate cancer.

Recent studies have explored the potential of Flutamide beyond its traditional applications. For instance, research has indicated that Flutamide may have neuroprotective properties, which could be beneficial in the treatment of neurodegenerative diseases. The compound's ability to modulate androgen receptor activity has opened new avenues for therapeutic intervention in conditions like Alzheimer's disease and Parkinson's disease, where hormonal dysregulation plays a significant role.

In addition to its role in oncology, Flutamide has shown promise in the management of hormonal disorders such as hyperandrogenism and hirsutism. These conditions are often associated with an excess of androgenic hormones, leading to symptoms like excessive hair growth and acne. By inhibiting the effects of testosterone, Flutamide helps to restore hormonal balance and alleviate these symptoms.

The pharmacokinetics of Flutamide have been thoroughly investigated to optimize its therapeutic use. The compound is well-absorbed after oral administration and exhibits a relatively long half-life, allowing for once-daily dosing. This feature enhances patient compliance and convenience, making it a preferred choice for long-term treatment.

Recent advancements in drug delivery systems have further enhanced the efficacy of Flutamide. Nanoparticle-based formulations have been developed to improve bioavailability and target specificity, reducing side effects while maintaining therapeutic efficacy. These innovations are part of a broader trend toward personalized medicine, where individual patient needs are met with tailored therapeutic approaches.

The safety profile of Flutamide has been well-established through extensive clinical trials. Common side effects include gastrointestinal disturbances such as nausea and diarrhea. However, these are generally mild and transient, making the compound well-tolerated by most patients. Long-term use requires monitoring for more serious adverse effects, including liver function abnormalities.

Research into the molecular mechanisms underlying Flutamide's actions continues to evolve. Recent studies have highlighted its potential role in modulating inflammatory pathways, which could have implications for conditions like rheumatoid arthritis. By targeting key inflammatory mediators, Flutamide may offer additional therapeutic benefits beyond its traditional applications.

The future prospects for Flutamide are promising, with ongoing research exploring new indications and combination therapies. The compound's versatility and well-documented safety profile make it a valuable asset in the pharmaceutical arsenal. As our understanding of hormonal mechanisms improves, it is likely that Flutamide will continue to play a significant role in medical treatments worldwide.